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Compound of Interest

Compound Name: Benzophenone-4-maleimide

Cat. No.: B014155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Benzophenone-4-
maleimide (CAS No. 92944-71-3), a heterobifunctional crosslinking reagent. Adherence to

these guidelines is critical to ensure personnel safety and maintain experimental integrity.

Chemical Identification and Physical Properties
Benzophenone-4-maleimide is a light beige solid utilized for its dual reactivity. The maleimide

group reacts specifically with sulfhydryl (thiol) groups, while the benzophenone moiety can be

photo-activated by UV light to form covalent bonds with C-H bonds.[1]

Property Value Reference(s)

CAS Number 92944-71-3 [2]

Molecular Formula C₁₇H₁₁NO₃ [2]

Molecular Weight 277.27 g/mol [2]

Melting Point 155-157 °C [3]

Appearance Light Beige Solid [4]

Solubility Chloroform: 50 mg/mL [3]

Storage Temperature 2-8°C [2][3]
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Hazard Identification and Toxicology
Benzophenone-4-maleimide is classified as an irritant. Direct contact can cause irritation to

the skin, eyes, and respiratory system.[2]

GHS Hazard Classification:

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Toxicological Data Summary:

Quantitative toxicity data (e.g., LD50, LC50) for Benzophenone-4-maleimide (CAS 92944-71-

3) is not readily available in the reviewed literature. It is important to distinguish it from the

structurally different compound Benzophenone-4 (Sulisobenzone, CAS No. 4065-45-6), for

which an oral LD50 (rat) of 3530 mg/kg has been reported.[5][6] Due to the lack of specific

data, Benzophenone-4-maleimide should be handled as a substance of unknown toxicity, and

exposure should be minimized.

Personal Protective Equipment (PPE) and Handling
Proper PPE is mandatory when handling Benzophenone-4-maleimide to prevent exposure.
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Work Area Preparation

Required Personal Protective Equipment

Safe Handling Procedure

Work in Chemical Fume Hood

Ensure Access to Eyewash & Safety Shower

Lab Coat
(fully buttoned)

Chemical Splash Goggles

Nitrile or Neoprene Gloves
(inspect before use)

N95 Dust Mask
(when handling powder outside of fume hood)

Avoid Inhaling Dust

Avoid Skin/Eye Contact

Keep Away from Ignition Sources

Keep Container Tightly Closed

End

Start

Click to download full resolution via product page

Figure 1. Workflow for PPE selection and safe handling.
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First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

drink 2-4 cupfuls of water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.

Stability and Reactivity
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Parameter Description

Reactivity

The maleimide group is highly reactive towards

sulfhydryl (thiol) groups, especially at a pH of

6.5-7.5.[1][7] The benzophenone group is photo-

reactive and can be activated by UV light

(approx. 250-360 nm).[1]

Chemical Stability
Stable under recommended storage conditions

(2-8°C, protected from light, tightly sealed).[2]

Incompatible Materials

Strong oxidizing agents, strong acids, and

strong bases. Avoid contact with thiols unless

conjugation is intended.

Hazardous Decomposition Products

Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.

[7]

Experimental Protocols
Protocol for Handling a Small Solid Spill
This protocol is for small spills of Benzophenone-4-maleimide powder that can be managed

by trained laboratory personnel.
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Spill Occurs

1. Alert Personnel & Restrict Area

2. Don Appropriate PPE
(incl. N95 mask)

3. Gently Cover Spill
with Damp Paper Towel

(to prevent dust)

4. Carefully Sweep/Scoop
Material into a Labeled

Hazardous Waste Container

5. Decontaminate Spill Area
(e.g., with 70% ethanol), then

wipe with soap and water

6. Collect All Contaminated
Materials (towels, gloves)
into the Waste Container

7. Seal, Label, and Arrange
for Hazardous Waste Disposal

8. Wash Hands Thoroughly

Cleanup Complete

Click to download full resolution via product page

Figure 2. Step-by-step workflow for solid spill cleanup.
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Detailed Steps:

Alert and Restrict: Immediately alert others in the vicinity and restrict access to the spill area.

Don PPE: Ensure you are wearing the appropriate PPE as described in Section 3.0,

including an N95 respirator to prevent inhalation of the powder.[2]

Contain Dust: Gently cover the spill with a damp paper towel to prevent the powder from

becoming airborne.[6][8] Do not pour water directly on the spill.

Collect Spill: Carefully sweep or scoop the contained material into a designated, sealable

container labeled "Hazardous Waste."[6][9]

Decontaminate: Wipe the spill area first with a damp cloth (e.g., using 70% ethanol), followed

by a thorough cleaning with soap and water.

Dispose of Materials: Place all contaminated cleaning materials (paper towels, gloves, etc.)

into the hazardous waste container.

Final Disposal: Seal the container, ensure it is properly labeled with the chemical name and

hazard warnings, and arrange for pickup through your institution's Environmental Health and

Safety (EHS) department.

Hygiene: Wash hands thoroughly with soap and water after the cleanup is complete.

Protocol for Deactivation and Disposal of Waste
Due to the reactivity of the maleimide group, it is best practice to deactivate or "quench" any

waste solutions or surplus material before disposal. This converts the reactive maleimide into a

more stable thioether.[9]

Materials:

Waste containing Benzophenone-4-maleimide

Quenching solution: ~100 mM of a thiol-containing compound (e.g., Dithiothreitol (DTT) or β-

mercaptoethanol (BME)) in a suitable buffer (e.g., PBS).
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Designated hazardous waste container.

Procedure:

Prepare Quenching Solution: In a chemical fume hood, prepare the quenching solution.

Reaction: To the waste container holding the Benzophenone-4-maleimide, add a 10-fold

molar excess of the quenching solution.[9]

Incubation: Gently mix the contents and allow the reaction to proceed for at least 2 hours at

room temperature to ensure complete deactivation of the maleimide group.[9]

Collection and Labeling:

Deactivated Liquid Waste: Collect the solution in a clearly labeled, sealed, and chemically

compatible waste container. Label as "Hazardous Waste: Deactivated Benzophenone-4-
maleimide with [Name of Quenching Agent]".[9]

Unused Solid Waste: Keep in its original, sealed container. Label as "Hazardous Waste:

Unused Benzophenone-4-maleimide".

Contaminated Solid Waste (e.g., pipette tips, tubes): Collect in a designated, sealed

plastic bag or container. Label as "Hazardous Waste: Benzophenone-4-maleimide
contaminated debris".[9]

Final Disposal: Arrange for the collection of all hazardous waste through your institution's

EHS office or a licensed contractor. Complete all necessary hazardous waste disposal forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acs.org [acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b014155?utm_src=pdf-body
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/product/b014155?utm_src=pdf-body
https://www.benchchem.com/product/b014155?utm_src=pdf-body
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/product/b014155?utm_src=pdf-body
https://www.benchchem.com/product/b014155?utm_src=pdf-body
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/product/b014155?utm_src=pdf-custom-synthesis
https://www.acs.org/content/dam/acsorg/education/policies/guidelines-teaching-mshs-chemistry/2025/incompatible-chemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 4-(N-Maleimido)benzophenone powder 92944-71-3 [sigmaaldrich.com]

3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com]

4. 4-(N-Maleimido)benzophenone | 92944-71-3 [chemicalbook.com]

5. chemkleancorp.com [chemkleancorp.com]

6. umanitoba.ca [umanitoba.ca]

7. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]

8. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

9. ehs.utk.edu [ehs.utk.edu]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
Benzophenone-4-maleimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014155#safety-and-handling-precautions-for-
benzophenone-4-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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